Cas no 1956379-65-9 (4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-)
4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-
-
- Inchi: 1S/C11H12Cl2N2O4/c1-11(2,3)19-10(18)15-7-5(9(16)17)4-6(12)14-8(7)13/h4H,1-3H3,(H,15,18)(H,16,17)
- InChI Key: IHNZMJVLJGVIDR-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC(Cl)=CC(C(O)=O)=C1NC(OC(C)(C)C)=O
4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513757-1g |
3-((tert-Butoxycarbonyl)amino)-2,6-dichloroisonicotinic acid |
1956379-65-9 | 97% | 1g |
$674 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD436019-1g |
3-((tert-Butoxycarbonyl)amino)-2,6-dichloroisonicotinic acid |
1956379-65-9 | 97% | 1g |
¥4725.0 | 2023-03-12 |
4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]- Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-
Research Brief on 4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS: 1956379-65-9)
The compound 4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS: 1956379-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the dichloro-substituted pyridine ring and the tert-butoxycarbonyl (Boc)-protected amino group, make it a versatile building block for the development of small-molecule inhibitors and modulators of biological targets. Researchers have particularly emphasized its utility in the design of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.
One of the most notable advancements involves the use of 4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]- in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in tumor growth and metastasis. The study reported IC50 values in the nanomolar range, suggesting high efficacy and selectivity for the target kinases.
In addition to its applications in oncology, this compound has also been explored for its potential in treating neurodegenerative diseases. A recent preprint on bioRxiv detailed its role as a precursor in the synthesis of neuroprotective agents. The study found that modified derivatives of the compound could cross the blood-brain barrier and exhibit protective effects against oxidative stress in neuronal cells, a key factor in diseases like Alzheimer's and Parkinson's.
From a chemical synthesis perspective, advancements in the scalable production of 4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]- have been reported. A 2022 patent application highlighted an optimized synthetic route that improves yield and reduces the use of hazardous reagents, making it more suitable for industrial-scale production. This development is expected to facilitate broader research and clinical applications of the compound.
Despite these promising findings, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties require further investigation. Ongoing studies are focusing on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these advancements forward.
In conclusion, 4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS: 1956379-65-9) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its applications and optimization of its properties will likely yield significant contributions to the field of chemical biology and drug development.
1956379-65-9 (4-Pyridinecarboxylic acid, 2,6-dichloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)